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Compound of Interest

Compound Name: Picrolonic acid

Cat. No.: B147441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic

properties of picrolonic acid (3-methyl-4-nitro-1-(p-nitrophenyl)-5-pyrazolone), a compound of

significant interest in analytical chemistry and drug development. This document details its

infrared (IR), nuclear magnetic resonance (NMR), and ultraviolet-visible (UV-Vis) spectroscopic

data, along with detailed experimental protocols and a schematic for its synthesis.

Chemical Structure and Properties
Picrolonic acid is a yellow crystalline solid with the molecular formula C₁₀H₈N₄O₅ and a

molecular weight of 264.19 g/mol . It is sparingly soluble in water but soluble in alcohol.[1] Its

structure, characterized by a pyrazolone core with a methyl group and two nitro-substituted

phenyl rings, is the basis for its unique spectroscopic signature.

Spectroscopic Data
The following sections present the key spectroscopic data for picrolonic acid in a structured

format to facilitate analysis and comparison.

Infrared (IR) Spectroscopy
The IR spectrum of picrolonic acid exhibits characteristic absorption bands corresponding to

its various functional groups. The data presented in Table 1 is based on typical IR absorption

ranges for the functional groups present in the molecule.
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Table 1: Predicted Infrared (IR) Spectral Data of Picrolonic Acid

Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H Stretch

~2950-2850 Weak Aliphatic C-H Stretch (CH₃)

~1710-1680 Strong C=O Stretch (Pyrazolone ring)

~1600-1585 Medium-Strong Aromatic C=C Stretch

~1550-1500 Strong Asymmetric NO₂ Stretch

~1500-1400 Medium Aromatic C=C Stretch

~1350-1300 Strong Symmetric NO₂ Stretch

~1300-1200 Medium C-N Stretch

~850 Strong
C-H Out-of-plane Bending (p-

disubstituted benzene)

Nuclear Magnetic Resonance (NMR) Spectroscopy
Precise experimental NMR data for picrolonic acid is not readily available in the public

domain. Therefore, the following tables provide predicted ¹H and ¹³C NMR chemical shifts.

These predictions are based on the analysis of its chemical structure and comparison with

similar compounds, such as 1-(4-nitrophenyl)-3-methyl-5-pyrazolone.[2]

Table 2: Predicted ¹H NMR Spectral Data of Picrolonic Acid
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~2.3 Singlet 3H -CH₃

~5.9 Singlet 1H -CH-NO₂

~8.0 Doublet 2H
Aromatic H (ortho to

NO₂)

~8.4 Doublet 2H
Aromatic H (meta to

NO₂)

Table 3: Predicted ¹³C NMR Spectral Data of Picrolonic Acid

Chemical Shift (δ, ppm) Assignment

~15 -CH₃

~85 -CH-NO₂

~120 Aromatic CH

~125 Aromatic CH

~145 Aromatic C-NO₂

~148 Aromatic C-N

~155 C=N

~160 C=O

~165 C-CH₃

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy of picrolonic acid reveals characteristic absorption bands that are

sensitive to the ionization state of the molecule.

Table 4: UV-Vis Spectral Data of Picrolonic Acid
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Form λmax (nm) Solvent Conditions

Nonionized 322
Solvents of low to intermediate

polarity

Anionic 355

Solvents of low to intermediate

polarity in the presence of a

base

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented above.

Instrument-specific parameters may require optimization.

Infrared (IR) Spectroscopy
Sample Preparation: A small amount of dry picrolonic acid is finely ground with potassium

bromide (KBr) powder in a mortar and pestle. The mixture is then pressed into a thin,

transparent pellet using a hydraulic press.

Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is used.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A

background spectrum of the KBr pellet is recorded and automatically subtracted from the

sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg of picrolonic acid is dissolved in 0.5-0.7 mL of

a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition:

¹H NMR: A standard one-pulse sequence is used to acquire the proton spectrum.

Chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm.
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¹³C NMR: A proton-decoupled pulse sequence is used to acquire the carbon spectrum to

simplify the spectrum to single lines for each unique carbon atom. Chemical shifts are

referenced to the solvent peak or TMS.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Sample Preparation: A stock solution of picrolonic acid is prepared in a suitable solvent

(e.g., ethanol or a buffer of known pH). Serial dilutions are made to obtain concentrations

that result in absorbance values within the linear range of the instrument (typically 0.1-1.0).

Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

Data Acquisition: The absorbance spectrum is recorded over a wavelength range of

approximately 200-600 nm. A cuvette containing the pure solvent is used as a blank to zero

the instrument.

Synthesis Pathway
Picrolonic acid is synthesized via the nitration of 1-(4-nitrophenyl)-3-methyl-5-pyrazolone. The

precursor itself is synthesized through the condensation of ethyl acetoacetate and p-

nitrophenylhydrazine. The following diagram illustrates the logical workflow of this synthesis.

Precursor Synthesis

Final Product Synthesis

Ethyl Acetoacetate Condensation

p-Nitrophenylhydrazine

1-(4-nitrophenyl)-3-methyl-5-pyrazolone

NitrationNitrating Agent Picrolonic Acid
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Click to download full resolution via product page

Caption: Logical workflow for the synthesis of Picrolonic Acid.

Experimental Workflow for Spectroscopic Analysis
The following diagram outlines a typical experimental workflow for the complete spectroscopic

characterization of a synthesized batch of picrolonic acid.

Sample Preparation

IR Spectroscopy

KBr Pellet

NMR Spectroscopy

Deuterated Solvent

UV-Vis Spectroscopy

Dilute Solution

Data Analysis

Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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